Cas no 872206-76-3 (3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline)

• Product Name: 3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline
• CAS No: 872206-76-3
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 6305477
• PubChem ID: 7184224
• Update Time: 2025-05-22

3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline
• CCG-138015
• 872206-76-3
• 3-(4-methylphenyl)sulfonyl-4-pyrrolidin-1-ylquinoline
• F1607-0866
• AKOS001864372
• 3-[(4-methylphenyl)sulfonyl]-4-(1-pyrrolidinyl)quinoline

• Inchi： 1S/C20H20N2O2S/c1-15-8-10-16(11-9-15)25(23,24)19-14-21-18-7-3-2-6-17(18)20(19)22-12-4-5-13-22/h2-3,6-11,14H,4-5,12-13H2,1H3
• InChI Key： DTHBVAIRBCCLBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CN=C2C=CC=CC2=C1N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 352.12454906g/mol
• Monoisotopic Mass: 352.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline

Research Briefing on 3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline (CAS: 872206-76-3)

In recent years, the compound 3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline (CAS: 872206-76-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its quinoline core and sulfonyl-pyrrolidine substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. This briefing synthesizes the latest research findings on this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline to enhance its pharmacological profile. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The compound's unique structure allows it to act as a selective inhibitor of kinases involved in inflammatory pathways, making it a candidate for treating autoimmune diseases. Computational docking studies have further elucidated its binding mode, revealing interactions with key amino acid residues in the target proteins.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in preclinical models. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that 3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline exhibited potent anti-proliferative activity against certain cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, supported by Western blot analysis showing cleavage of caspase-3 and PARP. These findings underscore its potential as an anticancer agent, though further optimization is needed to reduce off-target effects.

Beyond oncology, research has explored the compound's utility in neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience highlighted its ability to cross the blood-brain barrier and inhibit tau protein aggregation, a hallmark of Alzheimer's disease. The sulfonyl group was identified as critical for this activity, as analogs lacking this moiety showed diminished efficacy. These results position 3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline as a promising lead for neurodegenerative drug development.

Despite these advances, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability and a relatively short half-life, necessitating formulation improvements. Additionally, toxicity profiles must be thoroughly evaluated in long-term studies. Collaborative efforts between academia and industry are underway to address these issues, with several patents filed in 2023 covering novel derivatives and delivery systems.

In conclusion, 3-(4-methylbenzenesulfonyl)-4-(pyrrolidin-1-yl)quinoline (CAS: 872206-76-3) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its properties and expand its applications, making it a compound of significant interest in the chemical biology and pharmaceutical communities. Future studies should focus on clinical translation and the development of next-generation analogs with enhanced efficacy and safety profiles.